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Compound of Interest

Compound Name: 2-Allyloxyethanol

Cat. No.: B089601 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 2-Allyloxyethanol, ensuring the safety of laboratory personnel and compliance with

environmental regulations. This procedural guidance is intended for researchers, scientists,

and drug development professionals.

Essential Safety Information
2-Allyloxyethanol is a combustible liquid that can cause skin irritation and serious eye

damage. As an ether, it has the potential to form explosive peroxides upon exposure to air and

light over time.[1][2] Therefore, it is critical to handle this chemical with appropriate safety

precautions and dispose of it as hazardous waste. Never dispose of 2-Allyloxyethanol down

the drain or in regular trash.[3][4]

Key Chemical and Regulatory Data
For safe handling and regulatory compliance, key quantitative data for 2-Allyloxyethanol are

summarized below.
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Property Value Citation(s)

UN Number NA1993 [3]

Proper Shipping Name
Combustible liquid, n.o.s. (2-

Allyloxyethanol)
[3]

Hazard Class
3 (Flammable and combustible

liquid)
[3]

Flash Point
Between 37.8 and 93.3 °C

(100 and 200 °F)
[5]

Peroxide Formation Risk

Ethers can form explosive

peroxides with age. Opened

containers should be disposed

of within one year.

[1][2]

Operational Protocol for Disposal
This section outlines the step-by-step methodology for the safe collection, storage, and

disposal of 2-Allyloxyethanol waste.

Personal Protective Equipment (PPE)
Before handling 2-Allyloxyethanol, ensure you are wearing the appropriate personal

protective equipment:

Gloves: Neoprene or nitrile rubber gloves are recommended.[3] Note that ethers can

permeate nitrile gloves, so change them frequently (e.g., every 15 minutes) or immediately

upon contamination.[1][4]

Eye Protection: Chemical safety goggles are mandatory.[3] Contact lenses should not be

worn.[3]

Protective Clothing: A lab coat or a complete chemical-resistant suit should be worn,

depending on the scale of work.[5]

Waste Collection and Segregation
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Proper segregation and containment are crucial first steps for safe disposal.

Original Containers: Whenever possible, leave the chemical waste in its original container.[5]

Waste Containers: If transferring to a waste container, ensure it is compatible, properly

sealed, and clearly labeled with "Hazardous Waste," the chemical name "2-
Allyloxyethanol," and all associated hazard symbols.[6][7]

No Mixing: Do not mix 2-Allyloxyethanol waste with other chemicals unless compatibility is

confirmed.[5] It is particularly important to store it separately from strong acids, peroxides,

and oxidizers.[3][4]

Labeling: Label the container with the date it was opened to track its age and mitigate the

risk of peroxide formation.[1][2]

Temporary Storage in the Laboratory
Proper storage while awaiting disposal is critical to prevent accidents.

Location: Store waste containers in a designated, well-ventilated satellite accumulation area.

[3][5][6]

Conditions: The storage area should be cool, dry, and away from sources of ignition such as

heat, sparks, or open flames.[3][5]

Container Integrity: Ensure the container cap is tightly closed at all times, except when

adding waste.[5][6]

Final Disposal Procedure
Final disposal must be handled by certified professionals.

Licensed Disposal Company: Arrange for the collection of 2-Allyloxyethanol waste by a

licensed hazardous waste disposal company.[5][8] Incineration is a recommended disposal

method.[3]

Regulatory Compliance: Ensure that all disposal activities comply with local, national, and

international regulations.[5]
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Documentation: Provide the Safety Data Sheet (SDS) for 2-Allyloxyethanol to the disposal

service.

Emergency Protocol: Spill Management
In the event of a spill, follow these procedures immediately.

Evacuate and Ventilate: Evacuate all non-essential personnel from the area and ensure the

space is well-ventilated.[5][8]

Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could

create a spark.[3][5]

Contain the Spill: Use a non-combustible absorbent material such as sand, earth,

diatomaceous earth, or vermiculite to contain the spill.[5][8]

Collect the Waste: Carefully collect the absorbent material using non-sparking tools and

place it into a suitable, closed, and labeled container for hazardous waste disposal.[3][5]

Decontaminate: Clean the affected area thoroughly.

Dispose of Contaminated Materials: All materials used for cleanup must be disposed of as

hazardous waste.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2-
Allyloxyethanol.
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Caption: Workflow for the safe disposal of 2-Allyloxyethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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